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Compound of Interest

Compound Name: Celastrol

Cat. No.: B190767 Get Quote

Technical Support Center: Celastrol
Welcome to the technical support center for Celastrol. This resource provides troubleshooting

guides and frequently asked questions to help researchers, scientists, and drug development

professionals overcome common challenges encountered when using Celastrol in cell culture

experiments, with a primary focus on addressing its precipitation in aqueous media.

Troubleshooting Guide
This guide provides systematic solutions to common problems encountered with Celastrol
solubility in cell culture.

Q1: I added my Celastrol stock solution to the cell
culture medium, and it immediately turned cloudy or I
see visible precipitate. What should I do?
A1: This is a common issue due to Celastrol's low aqueous solubility.[1] Celastrol is a

hydrophobic compound, and when a concentrated stock in an organic solvent like DMSO is

diluted into an aqueous buffer or medium, it can "crash out" of solution.[2][3] Follow this

troubleshooting workflow to diagnose and resolve the issue.
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Precipitation Observed

Step 1: Verify Stock Solution
- Is it fully dissolved in DMSO?
- Is the concentration too high?

Step 2: Review Dilution Protocol
- Final DMSO % > 0.5%?

- Added stock directly to bulk media?

Step 3: Check Media Conditions
- Is media at 37°C?

- Does media contain serum (e.g., FBS)?

Step 4: Implement Basic Fixes
- Pre-warm media.

- Add stock to a small media aliquot first.
- Vortex/mix during addition.

Does precipitation persist?

Step 5: Use Advanced Solubilization Methods

  Yes

Problem Resolved

No  

Option A: Use Bovine Serum Albumin (BSA)
Complex Celastrol with fatty-acid free BSA.

Option B: Use Cyclodextrins
Encapsulate Celastrol to increase solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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